2-(4-Butoxyphenyl)-5-chloropyrazine

• CAS No.: 106011-53-4
• Molecular Formula: C14H15ClN2O
• Molecular Weight: 262.73 g/mol
• IUPAC Name: 2-(4-butoxyphenyl)-5-chloropyrazine
• InChI: InChI=1S/C14H15ClN2O/c1-2-3-8-18-12-6-4-11(5-7-12)13-9-17-14(15)10-16-13/h4-7,9-10H,2-3,8H2,1H3
• InChI Key: YTIUSLZDTOJYPV-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=CN=C(C=N2)Cl

Description

2-(4-Butoxyphenyl)-5-chloropyrazine is a heteroaromatic compound featuring a pyrazine core substituted with a chlorine atom at position 5 and a 4-butoxyphenyl group at position 2. The pyrazine ring, a six-membered aromatic system with two nitrogen atoms at positions 1 and 4, confers electron-deficient characteristics, while the 4-butoxyphenyl substituent introduces steric bulk and lipophilicity.

Preparation Methods

The synthesis of 2-(4-Butoxyphenyl)-5-chloropyrazine typically involves a multi-step process. One common method starts with the reaction of 4-butoxyaniline with chloropyrazine under specific conditions. The reaction may involve the use of catalysts and solvents to facilitate the formation of the desired product. Industrial production methods often optimize these conditions to achieve higher yields and purity.

Chemical Reactions Analysis

2-(4-Butoxyphenyl)-5-chloropyrazine undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles. Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed depend on the specific reagents and conditions used.

Scientific Research Applications

2-(4-Butoxyphenyl)-5-chloropyrazine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-Butoxyphenyl)-5-chloropyrazine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Key Findings :

• Electronic Effects : The 4-butoxyphenyl group is electron-donating, which modulates the pyrazine ring's electron deficiency. This contrasts with bromophenyl analogs (e.g., 2-(4-bromophenyl)-5-chloropyrazine), where the bromide is less activating in cross-coupling reactions .
• Lipophilicity : The butoxy chain increases logP compared to methoxy or ester-containing derivatives, enhancing membrane permeability but reducing aqueous solubility .

2.2 Heterocyclic Variants

Compound Name	Heterocycle	Key Differences from Pyrazine Core	Applications	Evidence Source
2-(4-Butoxyphenyl)-5-(chloromethyl)-1,3,4-oxadiazole	1,3,4-Oxadiazole	More electron-deficient; increased metabolic stability	Antimicrobial agents .
5-Chloropyridazinone derivatives	Pyridazinone	Additional nitrogen at position 3; altered H-bonding capacity	Antifungal agents .
(5S)-6-(5-Chloropyridin-2-yl)-7-oxo-pyrrolopyrazine	Pyrrolo[3,4-b]pyrazine	Fused bicyclic system; enhanced rigidity	Kinase inhibitors .

Key Findings :

• Reactivity : Oxadiazoles (e.g., 2-(4-butoxyphenyl)-5-(chloromethyl)-1,3,4-oxadiazole) exhibit higher resistance to hydrolysis compared to pyrazines, making them suitable for prodrug designs .
• Biological Activity: Pyridazinones (e.g., derivatives from ) show antifungal activity, likely due to hydrogen-bond interactions with microbial enzymes .